- Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334
Cas no 5585-14-8 (3,4-diphenyl-1,2,5-oxadiazole 2-oxide)
5585-14-8 structure
Product Name:3,4-diphenyl-1,2,5-oxadiazole 2-oxide
CAS No:5585-14-8
MF:C14H10N2O2
MW:238.241403102875
CID:1595641
PubChem ID:243037
Update Time:2025-04-21
3,4-diphenyl-1,2,5-oxadiazole 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-diphenyl-1,2,5-oxadiazole 2-oxide
- 1,2,5-Oxadiazole, 3,4-diphenyl-, 2-oxide
- 3,4-Diphenyl-furazan 2-oxide
- Diphenylfurazan N-oxide
- Furazan, diphenyl-, 2-oxide
- 2-oxido-3,4-diphenyl-1,2,5-oxadiazol-2-ium
- 3,4-DIPHENYLFURAZAN2-OXIDE
- STK366156
- NSC-54398
- SR-01000389263
- 3,4-Diphenyl-1,2lambda(5),5-oxadiazol-2-ol
- NSC 52230
- SR-01000389263-1
- BDBM50324378
- CHEMBL1212966
- Diphenylfuroxan
- SCHEMBL7796584
- NSC-52230
- 3,4-Diphenyl-1,2.lambda.~5~,5-oxadiazol-2-ol
- CBDivE_005725
- AKOS000583632
- HMS1675N18
- EU-0033409
- 5585-14-8
- 2-oxido-3,4-diphenyl-[1,2,5]oxadiazol-2-ium
- NSC54398
- NSC52230
- DTXSID80204443
-
- Inchi: 1S/C14H10N2O2/c17-16-14(12-9-5-2-6-10-12)13(15-18-16)11-7-3-1-4-8-11/h1-10H
- InChI Key: KDARYXSKPCAXJL-UHFFFAOYSA-N
- SMILES: O1N=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=[N+]1[O-]
Computed Properties
- Exact Mass: 238.0743
- Monoisotopic Mass: 238.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
3,4-diphenyl-1,2,5-oxadiazole 2-oxide Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dichloromethane ; 1 h, -40 °C → 0 °C
Reference
3,4-diphenyl-1,2,5-oxadiazole 2-oxide Raw materials
3,4-diphenyl-1,2,5-oxadiazole 2-oxide Preparation Products
3,4-diphenyl-1,2,5-oxadiazole 2-oxide Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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